Cas no 89417-77-6 (1-propyl-1,2,4-triazole)
1-Propyl-1,2,4-triazole is a heterocyclic organic compound featuring a triazole ring substituted with a propyl group at the 1-position. This structure imparts versatility in coordination chemistry and pharmaceutical applications, serving as a key intermediate or ligand in synthesis. Its stability and moderate lipophilicity enhance utility in agrochemical and medicinal research, particularly in the development of antifungal and antiviral agents. The compound’s balanced reactivity allows for selective functionalization, making it valuable in fine chemical production. Its compatibility with transition metals also supports catalytic applications. Available in high purity, 1-propyl-1,2,4-triazole is suitable for rigorous industrial and academic research.
1-propyl-1,2,4-triazole structure
Product Name:1-propyl-1,2,4-triazole
CAS No:89417-77-6
MF:C5H9N3
MW:111.145060300827
CID:1941351
PubChem ID:13568501
Update Time:2025-10-19
1-propyl-1,2,4-triazole Chemical and Physical Properties
Names and Identifiers
-
- 1-propyl-1,2,4-triazole
- 1-PROPYL[1,2,4]TRIAZOLE
- 1-propyl-1H-[1,2,4]triazole
- AGN-PC-00N3VS
- SureCN45842
- 1-propyl-1H-1,2,4-triazole
- 1-Propyl-1.2.4-triazol
- CTK5G3086
- n-propyl-1,2,4-triazole
- 1H-1,2,4-Triazole, 1-propyl-
- 1-n-propyl-1,2,4-triazole
- AG-H-61932
- AKOS013122516
- DTXSID80544038
- SCHEMBL45842
- DB-057133
- 89417-77-6
- AC-14376
- DTXCID40494823
-
- Inchi: 1S/C5H9N3/c1-2-3-8-5-6-4-7-8/h4-5H,2-3H2,1H3
- InChI Key: CUOVNMDNRAZFDH-UHFFFAOYSA-N
- SMILES: N1(C=NC=N1)CCC
Computed Properties
- Exact Mass: 111.079647300g/mol
- Monoisotopic Mass: 111.079647300g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 64.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 30.7Ų
1-propyl-1,2,4-triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-334155-1 g |
1-Propyl-1,2,4-triazole, |
89417-77-6 | 1g |
¥2,813.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-334155-1g |
1-Propyl-1,2,4-triazole, |
89417-77-6 | 1g |
¥2813.00 | 2023-09-05 |
1-propyl-1,2,4-triazole Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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